N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)thiophene-2-sulfonamide

• IUPAC Name: N-[2-(3-cyclopropyl-6-oxopyridazin-1-yl)ethyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C13H15N3O3S2/c17-12-6-5-11(10-3-4-10)15-16(12)8-7-14-21(18,19)13-2-1-9-20-13/h1-2,5-6,9-10,14H,3-4,7-8H2
• InChI Key: RUKXPFYZXFQFNV-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN(C(=O)C=C2)CCNS(=O)(=O)C3=CC=CS3
• Molecular Formula: C13H15N3O3S2
• Molecular Weight: 325.4 g/mol

Description

N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)thiophene-2-sulfonamide, also known as CP-690,550, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It belongs to a class of drugs called Janus kinase inhibitors, which are designed to block the activity of a group of enzymes known as Janus kinases.

Scientific Research Applications

Synthesis and Antibacterial Evaluation

• Antibacterial Agents : The synthesis of new heterocyclic compounds containing a sulfonamido moiety, like the one , has been aimed at creating effective antibacterial agents. Several newly synthesized compounds have shown high antibacterial activities (Azab, Youssef, & El-Bordany, 2013).

Antimicrobial Activity

• Heterocyclic Compounds : The creation of arylazopyrazole pyrimidone clubbed heterocyclic compounds, which are structurally similar, has been evaluated for their antimicrobial activity against various bacteria and fungi (Sarvaiya, Gulati, & Patel, 2019).

Synthesis and Biological Screening

• Antimicrobial and Antiproliferative Agents : N-ethyl-N-methylbenzenesulfonamide derivatives have been synthesized and screened for their antimicrobial and antiproliferative activities. These compounds, with a sulfonamide structure, show promise as effective agents in this area (Abd El-Gilil, 2019).

Cytotoxicity Studies

• Cytotoxic Compounds : The cytotoxicity of aminomethylselenopheno[3,2-b]thiophene sulfonamides against various cancer cell lines has been studied. This indicates the potential use of similar compounds in cancer research (Arsenyan, Rubina, & Domracheva, 2016).

Antitumor and Antibacterial Agents

• Potent Agents : Thiophene and N-substituted thieno[3,2-d] pyrimidine derivatives have been synthesized as potent antitumor and antibacterial agents, demonstrating the broad applicability of such compounds in medical research (Hafez, Alsalamah, & El-Gazzar, 2017).